Cas no 1255637-71-8 (4-(3-Fluorophenyl)-2-methylphenol)

• Product Name: 4-(3-Fluorophenyl)-2-methylphenol
• CAS No: 1255637-71-8
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD17677524
• CID: 2760760
• PubChem ID: 53218789
• Update Time: 2025-07-23

4-(3-Fluorophenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• AKOS017558309
• MFCD17677524
• 4-(3-Fluorophenyl)-2-methylphenol, 95%
• 4-(3-FLUOROPHENYL)-2-METHYLPHENOL
• 3'-Fluoro-3-methyl[1,1'-biphenyl]-4-ol
• 1255637-71-8
• DTXSID10683686
• 4-(3-Fluorophenyl)-2-methylphenol

• MDL： MFCD17677524
• Inchi： 1S/C13H11FO/c1-9-7-11(5-6-13(9)15)10-3-2-4-12(14)8-10/h2-8,15H,1H3
• InChI Key： DWRZRRRSPBWCCJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=C(C(C)=C1)O

Computed Properties

• Exact Mass: 202.079393132g/mol
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Fluorophenyl)-2-methylphenol

Introduction to 4-(3-Fluorophenyl)-2-methylphenol (CAS No. 1255637-71-8)

4-(3-Fluorophenyl)-2-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1255637-71-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement with a fluorophenyl group and a methylphenol moiety, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of 4-(3-Fluorophenyl)-2-methylphenol consists of a benzene ring substituted with a fluorine atom at the 3-position and a methyl group at the 2-position, alongside a hydroxyl (-OH) functional group. This specific configuration imparts distinct electronic and steric characteristics to the molecule, which are critical for its potential biological activity. The presence of the fluorine atom, in particular, is well-documented for its ability to modulate the binding affinity and metabolic stability of pharmaceutical compounds, making it a key feature in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Among these efforts, 4-(3-Fluorophenyl)-2-methylphenol has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Studies have begun to explore its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments.

One of the most compelling aspects of 4-(3-Fluorophenyl)-2-methylphenol is its interaction with biological targets. The fluorophenyl moiety can engage with specific binding sites on enzymes and receptors, potentially leading to inhibitory effects on key cellular pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes involved in inflammatory responses, such as lipoxygenases and cyclooxygenases. These interactions could theoretically lead to the development of new drugs that offer improved therapeutic outcomes.

Furthermore, the methylphenol component of the molecule contributes to its overall pharmacological profile. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, and the addition of a methyl group can further enhance these effects. This makes 4-(3-Fluorophenyl)-2-methylphenol an attractive candidate for diseases where oxidative stress and inflammation play significant roles, such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 4-(3-Fluorophenyl)-2-methylphenol presents an interesting challenge for organic chemists. The introduction of the fluorine atom requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are being employed to achieve this goal. These methods not only enhance the efficiency of synthesis but also allow for greater customization of the molecular structure.

Recent advancements in analytical chemistry have enabled more detailed characterization of 4-(3-Fluorophenyl)-2-methylphenol, providing insights into its physicochemical properties and stability. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the molecular structure and understanding its behavior in different environments. These studies are crucial for optimizing drug formulations and ensuring consistent quality in pharmaceutical applications.

The potential applications of 4-(3-Fluorophenyl)-2-methylphenol extend beyond traditional pharmaceuticals. Research is also exploring its use in agrochemicals and specialty chemicals, where its unique properties could contribute to the development of new pesticides or industrial intermediates. The versatility of this compound underscores its importance as a building block in synthetic chemistry.

In conclusion, 4-(3-Fluorophenyl)-2-methylphenol (CAS No. 1255637-71-8) represents a promising compound with diverse potential applications in medicine and industry. Its unique structural features, combined with recent advancements in synthetic and analytical techniques, position it as a valuable asset for researchers aiming to develop innovative therapeutic solutions. As further studies continue to uncover its properties and potential uses, this compound is poised to play an increasingly significant role in the future of chemical biology and drug discovery.